N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N'-(3,5-dichlorophenyl)thiourea

• IUPAC Name: (3E)-1-(3,5-dichlorophenyl)-3-[[(2,4-dichlorophenyl)methoxyamino]methylidene]thiourea
• InChI: InChI=1S/C15H11Cl4N3OS/c16-10-2-1-9(14(19)6-10)7-23-21-8-20-15(24)22-13-4-11(17)3-12(18)5-13/h1-6,8H,7H2,(H2,20,21,22,24)
• InChI Key: GHOABDYKXWPSAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CONC=NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)CON/C=N/C(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H11Cl4N3OS
• Molecular Weight: 423.1 g/mol
• CAS No.: 477852-48-5

Description

N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N'-(3,5-dichlorophenyl)thiourea is a useful research compound. Its molecular formula is C15H11Cl4N3OS and its molecular weight is 423.13. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A series of N-(3,4-dichlorophenyl)-N′-substituted thiourea derivatives have been successfully synthesized and characterized using spectroscopic techniques such as IR, 1H, and 13C NMR. These compounds exhibit distinct vibrational stretching vibrations indicative of their functional groups and have been further analyzed using X-ray diffraction, showcasing their crystal structure and molecular configuration (Yusof, Jusoh, Khairul, & Yamin, 2010).

Potential Antiallergy and Anti-inflammatory Applications

Compounds related to thiourea derivatives, including those with substituted-thiazolyl groups, have shown significant antiallergy activity in rat models. These compounds were synthesized through reactions involving thiourea, demonstrating potent effects in preclinical models, often surpassing the activity of established antiallergy medications (Hargrave, Hess, & Oliver, 1983).

Antimicrobial Activity

Novel thiourea derivatives have been evaluated for their antimicrobial properties, showing significant activity against various bacterial strains. This includes compounds synthesized from thiourea and evaluated for their effectiveness in inhibiting microbial growth, suggesting potential applications in developing new antimicrobial agents (Solmaz, Gumus, Binzet, Celik, Balcı, Dogen, & Arslan, 2018).

Cytotoxicity and Anticancer Potential

Research into thiourea derivatives also explores their cytotoxic effects against cancer cell lines. Specific derivatives have been synthesized and tested in vitro, exhibiting potent cytotoxicity that could inform the development of new anticancer drugs. The structural modifications in these compounds could be crucial for enhancing their activity and specificity towards cancer cells (Ruswanto, Miftah, Tjahjono, & Siswandono, 2015).